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Compound of Interest

Compound Name: Sulfosate-d9

Cat. No.: B12420627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sulfosate-d9, a deuterated

analogue of the herbicide sulfosate. Given the limited publicly available data specific to

Sulfosate-d9, this document leverages information on the non-deuterated parent compound,

sulfosate, and the closely related herbicide, glyphosate, to provide a thorough understanding of

its expected properties. This guide covers the compound's identity, anticipated stability, and

general methodologies for its analysis, serving as a valuable resource for researchers utilizing

Sulfosate-d9 as an internal standard or in other analytical applications.

Compound Identification and Isotopic Enrichment
Sulfosate-d9 is the deuterated form of sulfosate, where nine hydrogen atoms on the three

methyl groups of the trimethylsulfonium cation have been replaced with deuterium.

Table 1: Compound Identification
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Parameter Value Source

IUPAC Name

2-

(phosphonomethylamino)aceta

te;tris(trideuteriomethyl)sulfani

um

[1]

Common Name Sulfosate-d9 [1][2]

Molecular Formula C₈H₁₁D₉NO₅PS⁺

Molecular Weight 254.29 g/mol [1]

PubChem CID 163322053 [1]

Commercial Availability
MedChemExpress (Product

Number: HY-143919S)

While specific batch-to-batch data on the isotopic enrichment of commercially available

Sulfosate-d9 is not publicly available, suppliers of deuterated standards typically provide a

Certificate of Analysis (CoA) with this information. Researchers should always consult the CoA

for the specific lot they are using. Generally, the isotopic purity for such standards is expected

to be high, often exceeding 98%.

Stability and Storage
Detailed stability studies specifically for Sulfosate-d9 are not readily found in the public

domain. However, data on the stability of its non-deuterated counterpart, sulfosate, and the

structurally similar glyphosate, provide valuable insights into its expected stability profile.

The non-deuterated trimethylsulfonium (TMS) cation of sulfosate is reported to be stable at pH

5 and 7, but degradation is observed at pH 9, with a half-life of 31.7 days. The N-

phosphonomethylglycine (PMG) moiety of sulfosate has a relatively short half-life of 2-3 days in

aerobic soil metabolism.

Glyphosate, the parent acid of sulfosate, is generally stable to hydrolysis and

photodecomposition. The primary route of its degradation is through microbial action in the soil.

Table 2: Expected Stability of Sulfosate-d9 based on Sulfosate and Glyphosate Data
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Condition Expected Stability Basis

pH 5 and 7 Stable

Based on the stability of the

trimethylsulfonium cation of

sulfosate.

pH 9 Potential for degradation

Based on the degradation of

the trimethylsulfonium cation of

sulfosate.

Hydrolysis Generally stable
Based on the stability of

glyphosate.

Photodecomposition Generally stable
Based on the stability of

glyphosate.

Aerobic Soil Likely to degrade
Based on the aerobic soil

metabolism of sulfosate.

For optimal stability, it is recommended to store Sulfosate-d9 in a cool, dark, and dry place, as

is standard practice for analytical standards. For solutions, it is advisable to follow the storage

recommendations provided by the supplier.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Sulfosate-d9 are not publicly

available. However, established methods for related compounds like glyphosate and its

deuterated analogues can be adapted.

Synthesis of Deuterated Analogues
The synthesis of deuterated compounds often involves the use of deuterated starting materials

or reagents in established synthetic routes. For example, the synthesis of 15N-labeled

glyphosate has been described via a phosphomethylation reaction with dialkyl phosphite and

15N-glycine. A similar strategy, utilizing deuterated precursors, could theoretically be employed

for Sulfosate-d9. General methods for the synthesis of deuterated compounds, including

techniques like flow chemistry, have been reviewed in the scientific literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12420627?utm_src=pdf-body
https://www.benchchem.com/product/b12420627?utm_src=pdf-body
https://www.benchchem.com/product/b12420627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Methodologies
Deuterated analogues like Sulfosate-d9 are primarily used as internal standards in quantitative

analysis, typically by mass spectrometry. The following outlines a general workflow for the

analysis of a target analyte using a deuterated internal standard.

Workflow for Analyte Quantification using a Deuterated Internal Standard

Figure 1. A general workflow for the quantification of an analyte using a deuterated internal

standard like Sulfosate-d9.

Analytical methods for glyphosate and its derivatives often involve derivatization followed by

gas chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry

(MS). Isotope dilution mass spectrometry is a powerful technique that utilizes isotopically

labeled standards, such as Sulfosate-d9, to achieve high accuracy and precision by correcting

for matrix effects and variations in sample preparation and instrument response.

Signaling Pathways and Logical Relationships
As an herbicide, sulfosate (and by extension, Sulfosate-d9) acts by inhibiting the shikimate

pathway in plants. This pathway is crucial for the synthesis of aromatic amino acids.

Shikimate Pathway Inhibition by Glyphosate (Parent Acid of Sulfosate)
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Figure 2. Simplified diagram of the shikimate pathway and the inhibition of EPSP synthase by

glyphosate.
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Conclusion
Sulfosate-d9 is a valuable tool for researchers in analytical chemistry, particularly for the

quantification of sulfosate in various matrices. While specific data on its isotopic enrichment

and stability are limited, information from its non-deuterated analogue and the closely related

compound glyphosate provides a strong basis for its use. As with any analytical standard, it is

crucial to obtain the Certificate of Analysis from the supplier for lot-specific information and to

handle and store the compound appropriately to ensure its integrity. The methodologies and

principles outlined in this guide provide a solid foundation for the successful application of

Sulfosate-d9 in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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